3-(Chloromethyl)quinolin-1-ium;chloride

• IUPAC Name: 3-(chloromethyl)quinolin-1-ium;chloride
• InChI: InChI=1S/C10H8ClN.ClH/c11-6-8-5-9-3-1-2-4-10(9)12-7-8;/h1-5,7H,6H2;1H
• InChI Key: KZLDLNZHGOGVAU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C=[NH+]2)CCl.[Cl-]
• Molecular Formula: C10H9Cl2N
• Molecular Weight: 214.09 g/mol

Description

3-(Chloromethyl)quinolin-1-ium;chloride is a quaternary ammonium salt featuring a quinoline backbone substituted with a chloromethyl group at the 3-position and a chloride counterion. Quinolinium derivatives are widely studied for their biological activities, including antimicrobial, anticancer, and enzyme-inhibitory properties . The chloromethyl group (-CH₂Cl) enhances reactivity, enabling nucleophilic substitution or cross-coupling reactions, making this compound a versatile intermediate in organic synthesis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Quinolinium Derivatives with Halogenated Substituents

Quinolinium salts with halogenated substituents are prominent in medicinal chemistry. For example:

• I7 (E)-2-(2-(1H-indol-2-yl)vinyl)-1-methyl-4-(piperidin-1-yl)quinolin-1-ium iodide (): Features a styryl-indole substituent and piperidinyl group. The iodide counterion and extended π-conjugation enhance DNA intercalation, making it a candidate for anticancer research .
• I8 2-((E)-4-fluorostyryl)-1-methyl-4-((E)-(3-methylbenzo[d]thiazol-2(3H)-ylidene)methyl)quinolin-1-ium iodide (): Contains a fluorostyryl group and thiazolylidene moiety. The electron-withdrawing fluorine atom increases stability and target specificity .

Comparison with 3-(Chloromethyl)quinolin-1-ium;chloride:

• The chloromethyl group in the 3-position is more reactive than the styryl or thiazolylidene groups, favoring alkylation or nucleophilic substitution reactions.
• The chloride counterion may improve aqueous solubility compared to iodide derivatives, though this depends on the solvent system .

Chloromethyl-Substituted Aromatic Compounds

Benzyl Chloride (α-Chlorotoluene) ()

• Structure : Chloromethyl group attached to benzene.
• Reactivity : Undergoes SN2 reactions due to the primary alkyl chloride structure. Used industrially to produce benzyl alcohols, esters, and amines .
• Toxicity: Classified as a probable carcinogen (IARC Group 2A) due to its ability to form DNA adducts .

Comparison :

• The quinolinium ring in 3-(Chloromethyl)quinolin-1-ium;chloride is electron-deficient, which may accelerate nucleophilic substitution compared to benzyl chloride.
• The chloride counterion in the quinolinium compound could reduce volatility, mitigating inhalation risks associated with benzyl chloride .

3-(Chloromethyl)pyridine Hydrochloride ()

• Structure : Chloromethyl group at the 3-position of pyridine with a hydrochloride counterion.
• Applications : Used as a research chemical for synthesizing pharmaceuticals or agrochemicals.

Comparison :

• The fused benzene ring in quinolinium derivatives increases aromatic stability and may enhance π-π stacking interactions in biological systems.
• The chloride counterion in 3-(Chloromethyl)quinolin-1-ium;chloride likely improves crystallinity compared to the hydrochloride form in pyridine analogs .

5-(Chloromethyl)-3-(substituted phenyl)isoxazole Derivatives ()

• Synthetic Route : Chlorination of hydroxymethyl intermediates yields chloromethyl groups for further functionalization.
• Applications : Antimicrobial agents; chloromethyl groups serve as leaving groups in nucleophilic substitutions .

Comparison :

Data Tables

Table 1: Structural and Functional Comparison

Compound	Core Structure	Substituent Position	Counterion	Key Applications	Reactivity Notes
3-(Chloromethyl)quinolin-1-ium;chloride	Quinolinium	3-chloromethyl	Cl⁻	Organic synthesis, bioactivity	High SN2 reactivity
Benzyl chloride ()	Benzene	N/A	N/A	Industrial alkylation	Volatile; carcinogenic
3-(Chloromethyl)pyridine HCl ()	Pyridine	3-chloromethyl	HCl	Research chemical	Hygroscopic; irritant
I7 Quinolinium iodide ()	Quinolinium	2,4-substituted	I⁻	Anticancer research	DNA intercalation